Cas no 72762-00-6 (2-Hydroxypyridine)
2-Hydroxypyridine (CAS 142-08-5) is a heterocyclic organic compound featuring a hydroxyl group adjacent to a nitrogen atom in its pyridine ring. This structure imparts unique tautomeric properties, allowing it to exist in both keto and enol forms, making it valuable in coordination chemistry and as a ligand in metal complexes. It serves as a versatile intermediate in pharmaceutical synthesis, agrochemicals, and fine chemicals due to its reactivity in electrophilic substitution and nucleophilic addition reactions. Its ability to form stable hydrogen bonds also enhances its utility in supramolecular chemistry. The compound is typically supplied as a white to off-white crystalline solid with high purity, ensuring consistent performance in research and industrial applications.
2-Hydroxypyridine structure
Product Name:2-Hydroxypyridine
CAS No:72762-00-6
MF:C5H5NO
MW:95.0993010997772
MDL:MFCD00006268
CID:59378
Update Time:2026-05-14
2-Hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridin-2-ol
- 2-PYRIDINOL
- 2-PYRIDOL
- 2-PYRIDON
- 2-PYRIDONE
- A-PYRIDONE
- AURORA KA-3075
- TIMTEC-BB SBB004392
- Levetiracetam Impurity C
- Pyridin-2(1H)-one
- 2-Hydroxypyridine
- 2(1H)-Pyridinone
- 2-Pyridinone
- 1H-pyridin-2-one
- 2(1H)-Pyridone
- alpha-Pyridone
- 2-Oxopyridine
- Pyridinone
- pyridone
- Pyridone-2
- .alpha.-Pyridone
- 2(lH)-Pyridinone
- Pyridone-2 [French]
- Hydroxypyridine
- pyridin-2-one
- 2-hydroxy pyridine
- 1-Hydroxy-2-pyridine
- 1~{H}-pyridin-2-one
- 2-Hydroxypyridine (2-Pyridinol
-
- MDL： MFCD00006268
- Inchi： 1S/C5H5NO/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
- InChI Key： UBQKCCHYAOITMY-UHFFFAOYSA-N
- SMILES： O=C1C([H])=C([H])C([H])=C([H])N1[H]
Computed Properties
- Exact Mass: 95.03710
- Monoisotopic Mass: 95.037114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.3910
- Melting Point: 105-107 ºC
- Boiling Point: 280-281 ºC
- Flash Point: 210 ºC
- Refractive Index: 1.5939 (estimate)
- PSA: 33.12000
- LogP: 0.78720
2-Hydroxypyridine Security Information
- Signal Word：Danger
- Hazard Statement： H301
- Warning Statement： P301+P310
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 36/37/38-25
- Safety Instruction： S26; S36
- FLUKA BRAND F CODES：8
- RTECS：UV1144050
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：6.1
- PackingGroup：Ⅲ
- Storage Condition：Sealed in dry,Room Temperature(BD75893)
2-Hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NY284-20g |
2-Hydroxypyridine |
72762-00-6 | 99+% | 20g |
117.0CNY | 2021-08-04 | |
| TRC | H953170-10g |
2-Hydroxypyridine |
72762-00-6 | 10g |
$ 68.00 | 2023-09-07 | ||
| TRC | H953170-25g |
2-Hydroxypyridine |
72762-00-6 | 25g |
$ 80.00 | 2023-09-07 | ||
| TRC | H953170-50g |
2-Hydroxypyridine |
72762-00-6 | 50g |
$97.00 | 2023-05-18 | ||
| TRC | H953170-100g |
2-Hydroxypyridine |
72762-00-6 | 100g |
$159.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X35105-100g |
Pyridin-2-ol |
72762-00-6 | 99% | 100g |
¥105.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X35105-25g |
Pyridin-2-ol |
72762-00-6 | 99% | 25g |
¥33.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X35105-5g |
Pyridin-2-ol |
72762-00-6 | 99% | 5g |
¥22.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X35105-500g |
Pyridin-2-ol |
72762-00-6 | 99% | 500g |
¥400.0 | 2024-07-18 | |
| ChemScence | CS-0032800-500g |
Pyridin-2-ol |
72762-00-6 | 99.30% | 500g |
$128.0 | 2022-04-26 |
2-Hydroxypyridine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:72762-00-6)Pyridin-2-ol
Order Number:sfd2390
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:72762-00-6)Pyridin-2-ol
Order Number:LE3706
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
2-Hydroxypyridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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